Cas no 946258-86-2 (5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione)

• Product Name: 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione
• CAS No: 946258-86-2
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5430469
• PubChem ID: 41783702
• Update Time: 2025-06-27

5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-di-tert-butylbenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• AKOS024482388
• 946258-86-2
• 5-[(3,5-ditert-butylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• 5-[(3,5-di-tert-butylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• F3335-0041
• 5-[[3,5-Bis(1,1-dimethylethyl)phenyl]methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione

• Inchi： 1S/C19H24N2O3/c1-18(2,3)12-7-11(8-13(10-12)19(4,5)6)9-14-15(22)20-17(24)21-16(14)23/h7-10H,1-6H3,(H2,20,21,22,23,24)
• InChI Key： TWHNQIWOJFIUGW-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=C\C2=CC(C(C)(C)C)=CC(C(C)(C)C)=C2)/C(=O)N1

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.33±0.20(Predicted)

Additional information on 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione

5-(3,5-Di-Tert-Butylphenyl)Methylidene-1,3-Diazinane-2,4,6-Trione: A Comprehensive Overview

The compound 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione, identified by the CAS number 946258-86-2, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

Recent studies have highlighted the importance of diazinane trione derivatives in the development of advanced materials. The presence of the tert-butylphenyl group in this compound contributes to its stability and enhances its thermal properties. Researchers have explored its role in polymer synthesis, where it serves as a building block for high-performance polymers with improved mechanical and thermal characteristics.

The synthesis of 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. These methods have been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in the electronics industry as a precursor for organic semiconductors. Its ability to form stable charge transport layers has been validated in recent experiments published in leading journals such as Nature Materials and Advanced Functional Materials.

The structural integrity of this compound is further enhanced by its conjugated system, which facilitates efficient electron delocalization. This property is crucial for its application in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the incorporation of the methylidene group into the diazinane trione framework introduces additional reactivity sites that can be exploited for further functionalization. This versatility makes it an attractive candidate for drug delivery systems and biomedical applications.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, aligning with current sustainability trends in chemical manufacturing.

In conclusion, CAS No. 946258-86-2, or 5-(3,5-di-tert-butylphenyl)methylidene-1,3-diazinane-2,4,6-trione, represents a cutting-edge material with diverse applications across multiple sectors. Its synthesis methods and properties continue to be refined through ongoing research efforts worldwide.